Cas no 679807-17-1 (2-Furancarbonyl chloride, 5-[2-chloro-4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Furancarbonyl chloride, 5-[2-chloro-4-(trifluoromethyl)phenyl]-
• CAS No: 679807-17-1
• MF: C₁₂H₅Cl₂F₃O₂
• MW: 309.068112134933
• CID: 1728582
• PubChem ID: 21092949
• Update Time: 2025-04-21

2-Furancarbonyl chloride, 5-[2-chloro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonyl chloride, 5-[2-chloro-4-(trifluoromethyl)phenyl]-
• KKJBERZVIHHPNX-UHFFFAOYSA-N
• DTXSID701176340
• SCHEMBL4134141
• 5-[2-Chloro-4-(trifluoromethyl)phenyl]-2-furancarbonyl chloride
• 5-[2-chloro-4-(trifluoromethyl)phenyl]furan-2-carbonyl chloride
• 679807-17-1

• Inchi： 1S/C12H5Cl2F3O2/c13-8-5-6(12(15,16)17)1-2-7(8)9-3-4-10(19-9)11(14)18/h1-5H
• InChI Key： KKJBERZVIHHPNX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1C1=CC=C(C(=O)Cl)O1

Computed Properties

• Exact Mass: 307.96195
• Monoisotopic Mass: 307.9618693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21